Cas no 1202984-87-9 (4-{6-({imidazo1,2-apyridin-2-yl}methyl)sulfanylpyrimidin-4-yl}morpholine)

4-{6-({imidazo[1,2-a]pyridin-2-yl}methyl)sulfanylpyrimidin-4-yl}morpholine is a heterocyclic compound featuring a pyrimidine core functionalized with a morpholine substituent and an imidazo[1,2-a]pyridine-thioether linkage. This structure confers potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or other biologically active agents. The morpholine moiety enhances solubility and metabolic stability, while the imidazo[1,2-a]pyridine group may contribute to binding affinity in target interactions. Its synthetic versatility allows for further derivatization, making it a valuable intermediate in drug discovery. The compound's balanced physicochemical properties suggest suitability for preclinical development, with potential applications in oncology or inflammatory disease research.
4-{6-({imidazo1,2-apyridin-2-yl}methyl)sulfanylpyrimidin-4-yl}morpholine structure
1202984-87-9 structure
Product Name:4-{6-({imidazo1,2-apyridin-2-yl}methyl)sulfanylpyrimidin-4-yl}morpholine
CAS No:1202984-87-9
MF:C16H17N5OS
MW:327.404081106186
CID:6584838
PubChem ID:45503167
Update Time:2025-11-06

4-{6-({imidazo1,2-apyridin-2-yl}methyl)sulfanylpyrimidin-4-yl}morpholine Chemical and Physical Properties

Names and Identifiers

    • 4-{6-({imidazo1,2-apyridin-2-yl}methyl)sulfanylpyrimidin-4-yl}morpholine
    • 4-[6-(imidazo[1,2-a]pyridin-2-ylmethylsulfanyl)pyrimidin-4-yl]morpholine
    • VU0519110-1
    • AKOS024517143
    • F5686-1032
    • 1202984-87-9
    • 4-(6-((imidazo[1,2-a]pyridin-2-ylmethyl)thio)pyrimidin-4-yl)morpholine
    • 4-{6-[({imidazo[1,2-a]pyridin-2-yl}methyl)sulfanyl]pyrimidin-4-yl}morpholine
    • Inchi: 1S/C16H17N5OS/c1-2-4-21-10-13(19-14(21)3-1)11-23-16-9-15(17-12-18-16)20-5-7-22-8-6-20/h1-4,9-10,12H,5-8,11H2
    • InChI Key: NSDIDVUHXBGBLR-UHFFFAOYSA-N
    • SMILES: S(CC1=CN2C=CC=CC2=N1)C1=CC(=NC=N1)N1CCOCC1

Computed Properties

  • Exact Mass: 327.11538136g/mol
  • Monoisotopic Mass: 327.11538136g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 80.8Ų

4-{6-({imidazo1,2-apyridin-2-yl}methyl)sulfanylpyrimidin-4-yl}morpholine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F5686-1032-2μmol
4-{6-[({imidazo[1,2-a]pyridin-2-yl}methyl)sulfanyl]pyrimidin-4-yl}morpholine
1202984-87-9
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Additional information on 4-{6-({imidazo1,2-apyridin-2-yl}methyl)sulfanylpyrimidin-4-yl}morpholine

Introduction to 4-{6-({imidazo[1,2-a]pyridin-2-yl}methyl)sulfanylpyrimidin-4-yl}morpholine (CAS No. 1202984-87-9)

4-{6-({imidazo[1,2-a]pyridin-2-yl}methyl)sulfanylpyrimidin-4-yl}morpholine, with the CAS number 1202984-87-9, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as morpholines, which are widely studied for their potential therapeutic applications, particularly in the treatment of various diseases and disorders.

The molecular structure of 4-{6-({imidazo[1,2-a]pyridin-2-yl}methyl)sulfanylpyrimidin-4-yl}morpholine is characterized by a morpholine ring fused with a pyrimidine and an imidazo[1,2-a]pyridine moiety. The presence of these functional groups imparts unique chemical and biological properties to the compound, making it a valuable candidate for drug development.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that 4-{6-({imidazo[1,2-a]pyridin-2-yl}methyl)sulfanylpyrimidin-4-yl}morpholine exhibits potent anti-inflammatory and anti-cancer activities. These findings suggest that the compound could be a promising lead for the development of new drugs targeting inflammatory diseases and cancer.

In addition to its biological activities, the synthesis of 4-{6-({imidazo[1,2-a]pyridin-2-yl}methyl)sulfanylpyrimidin-4-yl}morpholine has been extensively studied. A notable synthetic route involves the reaction of 6-chloropyrimidine with imidazo[1,2-a]pyridine derivatives followed by a sulfuration step. This multi-step process has been optimized to achieve high yields and purity, making it feasible for large-scale production.

The pharmacokinetic properties of 4-{6-({imidazo[1,2-a]pyridin-2-yl}methyl)sulfanylpyrimidin-4-yl}morpholine have also been investigated. Studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the drug can effectively reach its target site in the body and exert its therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-{6-({imidazo[1,2-a]pyridin-2-yl}methyl)sulfanylpyrimidin-4-yl}morpholine. Preliminary results from phase I trials have indicated that the compound is well-tolerated by patients and shows promising therapeutic potential. Further clinical studies are planned to explore its effectiveness in treating specific conditions such as rheumatoid arthritis and certain types of cancer.

The potential applications of 4-{6-({imidazo[1,2-a]pyridin-2-yl}methyl)sulfanylpyrimidin-4-yl}morpholine extend beyond traditional pharmaceuticals. Researchers are also exploring its use in combination therapies and as a scaffold for developing novel drug candidates. The versatility of this compound makes it an exciting area of research for both academic and industrial scientists.

In conclusion, 4-{6-({imidazo[1,2-a]pyridin-2-yl}methyl)sulfanylpyrimidin-4-yl}morpholine (CAS No. 1202984-87-9) is a promising compound with significant therapeutic potential. Its unique chemical structure and favorable biological properties make it a valuable candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound is likely to play an increasingly important role in advancing healthcare solutions.

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